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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory and physicochemical properties of
two closely related fragrance molecules: Citronellyl formate and Citronellyl acetate.
Understanding the nuanced differences between these citronellyl esters is crucial for their
effective application in fragrance creation, sensory research, and the development of consumer
products. This document summarizes available quantitative data, outlines a standard sensory
evaluation protocol, and presents visual representations of experimental workflows.

Olfactory Profile Comparison

Citronellyl formate and Citronellyl acetate, both derived from citronellol, exhibit distinct and
characteristic odor profiles. While both are generally described as floral and fruity with rosy
notes, the nature of the ester group—formate versus acetate—imparts significant differences in
their perceived aroma.

Citronellyl formate is characterized by a powerful and pungent rose petal scent with
pronounced leafy-green and geranium facets.[1][2] It possesses fresh cucumber and subtle
lemon nuances, complemented by a distinctive honey-like undertone, creating a natural and
vibrant floral signature.[1] Its overall impression is often described as remarkably fresh and
almost vegetable-like. The smaller formate ester group contributes to its higher volatility,
resulting in a more impactful and diffusive character with sharper edges.[1]
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Citronellyl acetate, in contrast, offers a softer, sweeter, and fruitier rose profile.[3] It is frequently
described as having apple and pear nuances with a waxy smoothness.[3] The scent is
reminiscent of fresh geranium, lime, and bergamot, with clean, green, and leafy undertones.[4]
The larger acetate group makes it less volatile than the formate, leading to a smoother and
more blended character in fragrance compositions.

A direct comparison highlights their differing roles in perfumery: Citronellyl formate provides a
pungent, natural rose-petal effect with a strong green character, ideal for cutting through a
composition with a fresh impact.[1] Citronellyl acetate, with its fruity sweetness, blends more
smoothly and is often used for softer, fruity-rose effects in more delicate floral arrangements.[1]

[3]

Quantitative Data Summary

The following table summarizes the available quantitative data for Citronellyl formate and
Citronellyl acetate, including their physicochemical properties and reported sensory thresholds.
It is important to note that a direct, side-by-side comparison of odor thresholds from a single
study is not readily available in the reviewed literature.

Property Citronellyl formate Citronellyl acetate
Chemical Formula C11H2002[5][6] C12H2202[7][8]
Molecular Weight 184.27 g/mol [6] 198.30 g/mol [8]
Appearance Colorless liquid[5][9][10][11] Colorless liquid[4][7][12]
Boiling Point 235 °C[5][9][11][13] 229 - 240 °C[7][8]

Flash Point 92 °C (197.6 °F)[5] 93 °C (199.4 °F)[7]
Density 0.897 g/cm?3[5] 0.883 - 0.891 g/cm3[7][8]

Vapor Pressure

0.03495 mmHg @ 23°CI[5]

0.0194 mmHg @ 23°C[7]

Odor Detection Threshold

Data not available

1 ppm /250 ppb (in water)

Taste Threshold

20 ppm: floral, waxy, fruity,

citrus, tangerine[13]

30 ppm: floral, green, fruity,

sweet, citrus, waxy|[3]

CAS Number

105-85-1[5][6][9][10]

150-84-5[7][8][12]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB2155917_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2155917_EN.htm
https://www.thegoodscentscompany.com/data/rw1423711.html
https://www.benchchem.com/product/b091523?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1017871.html
https://www.thegoodscentscompany.com/data/rw1017871.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2155917_EN.htm
https://www.benchchem.com/product/b091523?utm_src=pdf-body
https://www.scentree.co/en/Citronellyl_formate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-Acetate
https://www.scentree.co/en/Citronellyl_formate.html
https://shop.perfumersapprentice.com/p-6035-citronellyl-formate-iff.aspx
https://www.rawaromachem.com/products/citronellyl-formate
http://breezeipl.com/downlod/Specs/Citronellyl%20Formate.pdf
https://www.thegoodscentscompany.com/data/rw1423711.html
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://www.takasago.com/en/node/665
https://www.scentree.co/en/Citronellyl_formate.html
https://shop.perfumersapprentice.com/p-6035-citronellyl-formate-iff.aspx
http://breezeipl.com/downlod/Specs/Citronellyl%20Formate.pdf
https://www.odowell.com/natural-citronellyl-formate.html
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-Acetate
https://www.scentree.co/en/Citronellyl_formate.html
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://www.scentree.co/en/Citronellyl_formate.html
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-Acetate
https://www.scentree.co/en/Citronellyl_formate.html
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://www.odowell.com/natural-citronellyl-formate.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2155917_EN.htm
https://www.scentree.co/en/Citronellyl_formate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://shop.perfumersapprentice.com/p-6035-citronellyl-formate-iff.aspx
https://www.rawaromachem.com/products/citronellyl-formate
https://www.scentree.co/en/DL-citronellyl_acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-Acetate
https://www.takasago.com/en/node/665
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Experimental Protocols

A comprehensive evaluation of the odor profiles of Citronellyl formate and Citronellyl acetate
would typically involve two primary methodologies: Gas Chromatography-Olfactometry (GC-O)
for identifying odor-active compounds and sensory panel evaluations for descriptive analysis.

Gas Chromatography-Olfactometry (GC-O)

GC-O combines the separation capabilities of gas chromatography with human olfaction to
pinpoint which volatile compounds in a sample are responsible for its aroma.

Objective: To identify and characterize the specific odor-active components of Citronellyl
formate and Citronellyl acetate.

Methodology:

Sample Preparation: The neat compounds are diluted in an appropriate solvent (e.g.,
ethanol) to a concentration suitable for injection.

e Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a polar column
like DB-Wax or a non-polar one like DB-5) is used. The column effluent is split between a
chemical detector (e.g., a Flame lonization Detector or Mass Spectrometer) and a heated
sniffing port.

e Analysis: As the separated compounds elute from the GC column, a trained sensory analyst
sniffs the effluent at the sniffing port and records the time, intensity, and a qualitative
description of each perceived odor.

o Data Correlation: The olfactogram (a plot of odor events over time) is aligned with the
chromatogram from the chemical detector to correlate specific chemical peaks with their
corresponding odors.

Sensory Panel Descriptive Analysis

This method uses a panel of trained human subjects to provide a detailed, quantitative
description of the sensory attributes of the two compounds.
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Objective: To quantitatively compare the odor profiles of Citronellyl formate and Citronellyl
acetate across a range of predefined sensory descriptors.

Methodology:

o Panelist Selection and Training: A panel of 8-12 individuals is selected based on their
sensory acuity and ability to articulate odor perceptions. They undergo training to familiarize
themselves with the sensory descriptors relevant to the samples and the use of the intensity
scale.

o Sample Preparation: The compounds are diluted to an equal, predetermined intensity in an
odorless solvent (e.g., diethyl phthalate or ethanol) and applied to smelling blotters. Samples
are coded with random three-digit numbers to prevent bias.

o Evaluation Procedure:

[¢]

Panelists are seated in individual, well-ventilated booths to avoid sensory distraction.

[e]

The coded blotters are presented to the panelists in a randomized and balanced order.

o

Panelists evaluate each sample and rate the intensity of a series of predefined odor
descriptors (e.g., rosy, fruity, green, citrus, honey, waxy) on a structured scale (e.g., a 15-
point intensity scale where 0 = not perceptible and 15 = extremely strong).

[e]

A rest period between samples is enforced to prevent olfactory fatigue.

o Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed
(e.g., using Analysis of Variance - ANOVA) to identify significant differences in the perceived
intensities of the various odor attributes between Citronellyl formate and Citronellyl acetate.

Visualizations

The following diagrams illustrate the logical relationship between the chemical structures and
their resulting odor profiles, as well as a typical workflow for a sensory evaluation experiment.
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Caption: Structure-Odor Relationship of Citronellyl Esters.
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Caption: Experimental Workflow for Sensory Panel Descriptive Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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